Cas no 899400-95-4 (methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 899400-95-4
• MF: C₁₈H₁₆ClN₅O₄
• MW: 401.803742408752
• CID: 6064363
• PubChem ID: 4893966
• Update Time: 2025-05-18

methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• methyl 2-(8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• 3H-Imidazo[2,1-f]purine-3-acetic acid, 8-(4-chlorophenyl)-1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-, methyl ester
• F3235-1307
• VU0606768-1
• 899400-95-4
• methyl 2-[6-(4-chlorophenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• AKOS005185824

• Inchi： 1S/C18H16ClN5O4/c1-10-8-22-14-15(20-17(22)24(10)12-6-4-11(19)5-7-12)21(2)18(27)23(16(14)26)9-13(25)28-3/h4-8H,9H2,1-3H3
• InChI Key： QTDLEVRAQHARCH-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)N(CC(OC)=O)C(=O)N1C

Computed Properties

• Exact Mass: 401.0890817g/mol
• Monoisotopic Mass: 401.0890817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 516.1±60.0 °C(Predicted)
• pka: 6.60±0.20(Predicted)

Additional information on methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Methyl 2-8-(4-Chlorophenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-ylacetate (CAS No. 899400-95-4): An Overview

Methyl 2-8-(4-Chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 899400-95-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₉H₁₆ClN₅O₄, and it has a molecular weight of approximately 405.81 g/mol.

The structural complexity of methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate makes it an intriguing candidate for various pharmacological studies. The presence of a chlorophenyl group and multiple methyl substituents contributes to its stability and reactivity in different chemical environments. Additionally, the imidazopurine core is known for its potential to interact with biological targets such as enzymes and receptors.

Recent studies have explored the pharmacological properties of this compound. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's antiviral activity. Research has demonstrated that methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate exhibits potent antiviral effects against several RNA viruses, including influenza A virus and hepatitis C virus (HCV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its anti-inflammatory and antiviral properties, methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate has also been investigated for its anticancer potential. Preclinical studies have shown that the compound can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK1/2.

The synthesis of methyl 2-8-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin-3-yiacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the imidazopurine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents.

The pharmacokinetic properties of this compound are also an important area of study. Preliminary data suggest that methyl 2-8-(4-chlorophenyl)-1，7-dimethyl - 2， 4 - dioxo - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purin - 3 - ylacetate has favorable absorption and distribution characteristics in vivo. However, further research is needed to optimize its bioavailability and reduce potential side effects.

In conclusion,methyl 2 - 8 - ( 4 - chlorophenyl ) - 1，7 - dimethyl - 2， 4 - dioxo - 1 H， 2 H， 3 H， 4 H， 8 H - imidazo [ 1， 2 - g ] purin - ylacetate ( CAS No . 899400 -95 - 4) represents a promising lead compound for the development of novel therapeutic agents. Its diverse biological activities and unique chemical structure make it an attractive target for further investigation in both academic and industrial settings.